![molecular formula C22H20N4O3 B2466718 N-cycloheptyl-4-(3,4-dimethyl-1H-pyrazol-5-yl)-2,5-dimethylthiophene-3-sulfonamide CAS No. 1251568-95-2](/img/structure/B2466718.png)
N-cycloheptyl-4-(3,4-dimethyl-1H-pyrazol-5-yl)-2,5-dimethylthiophene-3-sulfonamide
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Description
N-cycloheptyl-4-(3,4-dimethyl-1H-pyrazol-5-yl)-2,5-dimethylthiophene-3-sulfonamide is a useful research compound. Its molecular formula is C22H20N4O3 and its molecular weight is 388.427. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition and Cytotoxic Activities
Research has revealed that derivatives of the chemical , specifically pyrazoline benzene sulfonamides, have been synthesized and investigated for cytotoxic activities on various cell lines and inhibitory effects on carbonic anhydrase isoenzymes. These compounds have shown significant inhibition of carbonic anhydrase isoenzymes I and II, indicating potential therapeutic applications in diseases where these enzymes are implicated. For instance, one compound, 4-[3-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl] benzene sulfonamide, exhibited high tumor selectivity values, suggesting a lead role for further investigations (Kucukoglu et al., 2016).
Antimicrobial and Antioxidant Properties
Another study synthesized new sulfonamides from Ampyrone with different benzene sulfonyl chlorides, resulting in compounds with in vitro antimicrobial activities against selected bacterial and fungal strains and significant antioxidant activities. Among these, certain compounds exhibited notable antimicrobial and antioxidant activities, emphasizing their potential in therapeutic and preservative applications (Badgujar et al., 2018).
Anticancer Potential
Furthermore, the research into pyrazole-sulfonamide derivatives has also extended into anticancer exploration. For instance, a series of pyrazole-sulfonamide derivatives were synthesized and tested for their in vitro antiproliferative activities against various cell lines. Some compounds demonstrated cell-selective effects, particularly against rat brain tumor cells (C6), with certain derivatives exhibiting broad-spectrum antitumor activity comparable to commonly used anticancer drugs (Mert et al., 2014).
properties
IUPAC Name |
1-(3,5-dimethylphenyl)-3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O3/c1-4-28-18-7-5-16(6-8-18)21-23-22(29-25-21)20-19(27)9-10-26(24-20)17-12-14(2)11-15(3)13-17/h5-13H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROXWDJNMKWFIQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NOC(=N2)C3=NN(C=CC3=O)C4=CC(=CC(=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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